Cas no 64340-45-0 (6''-Acetylsaikosaponin d)

• Product Name: 6''-Acetylsaikosaponin d
• CAS No: 64340-45-0
• MF: C₄₄H₇₀O₁₄
• MW: 823.018215656281
• CID: 2007439
• PubChem ID: 21637630
• Update Time: 2025-04-24

6''-Acetylsaikosaponin d Chemical and Physical Properties

Names and Identifiers

• 6''-Acetylsaikosaponin d
• 6''-O-Acetylsaikosaponin D
• FS-8209
• AKOS040761110
• CHEMBL3613726
• [(2R,3S,4S,5R,6S)-6-[(2R,3R,4S,5S,6R)-3,5-Dihydroxy-2-[[(1S,2R,4S,5R,8R,9R,10S,13S,14R,17S,18R)-2-hydroxy-9-(hydroxymethyl)-4,5,9,13,20,20-hexamethyl-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracos-15-en-10-yl]oxy]-6-methyloxan-4-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl acetate
• 64340-45-0
• [(2R,3S,4S,5R,6S)-6-{[(2R,3R,4S,5S,6R)-3,5-dihydroxy-2-{[(1S,2R,4S,5R,8R,9R,10S,13S,14R,17S,18R)-2-hydroxy-9-(hydroxymethyl)-4,5,9,13,20,20-hexamethyl-24-oxahexacyclo[15.5.2.0(1),(1)?.0?,(1)?.0?,(1)?.0?,(1)(3)]tetracos-15-en-10-yl]oxy}-6-methyloxan-4-yl]oxy}-3,4,5-trihydroxyoxan-2-yl]methyl acetate
• CS-0149138

• Inchi： 1S/C44H70O14/c1-22-30(48)35(58-36-33(51)32(50)31(49)24(56-36)19-53-23(2)46)34(52)37(55-22)57-29-11-12-39(5)25(40(29,6)20-45)9-13-41(7)26(39)10-14-44-27-17-38(3,4)15-16-43(27,21-54-44)28(47)18-42(41,44)8/h10,14,22,24-37,45,47-52H,9,11-13,15-21H2,1-8H3/t22-,24-,25-,26-,27-,28-,29+,30+,31-,32+,33-,34-,35+,36+,37+,39+,40+,41-,42+,43-,44+/m1/s1
• InChI Key： WDWZBAMDKXKRBA-YBZZVAQVSA-N
• SMILES： O1C[C@]23CCC(C)(C)C[C@H]2[C@@]21C=C[C@@H]1[C@@]4(C)CC[C@@H]([C@@](C)(CO)[C@@H]4CC[C@@]1(C)[C@]2(C)C[C@H]3O)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](C)O1)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)O)O)O)O

Computed Properties

• Exact Mass: 822.47655690 g/mol
• Monoisotopic Mass: 822.47655690 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 58
• Rotatable Bond Count: 8
• Complexity: 1610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 21
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 214
• Molecular Weight: 823.0

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins

Additional information on 6''-Acetylsaikosaponin d

6''-Acetylsaikosaponin d: A Comprehensive Overview

CAS No. 64340-45-0 is a unique compound that belongs to the family of saikosaponins, which are saponins isolated from the roots of Bupleurum species. Among these compounds, 6''-Acetylsaikosaponin d stands out for its specific structural features and potential pharmacological activities.

Saponins are a diverse class of natural products known for their ability to interact with biological membranes, making them promising candidates for drug development. The structure of 6''-Acetylsaikosaponin d includes glycosyl groups attached to a triterpenoid aglycone, which contributes to its bioactivity and solubility in polar solvents.

The compound has been studied for its potential anti-inflammatory, antioxidant, and antimicrobial properties. Recent research has highlighted the importance of saponins in modulating immune responses, making them valuable in the treatment of inflammatory diseases.

In terms of its pharmacokinetics, studies have demonstrated that 6''-Acetylsaikosaponin d exhibits favorable absorption and distribution profiles, which are critical for its therapeutic applications. Its metabolites have also been characterized, providing insights into its potential drug-likeness.

Recent advancements in analytical techniques have allowed for a deeper understanding of the structural elucidation of 6''-Acetylsaikosaponin d. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in determining its precise molecular structure.

The compound has also shown promise in preclinical models of various diseases, including cancer and neurodegenerative disorders. Its ability to modulate cellular pathways involved in disease progression makes it a compelling candidate for further investigation.

Despite its potential, challenges remain in translating laboratory findings into clinical applications. Issues such as bioavailability, stability, and toxicity need to be addressed before it can be considered for widespread therapeutic use.

In conclusion, 6''-Acetylsaikosaponin d, with CAS No. 64340-45-0, represents a fascinating area of research in the field of natural product chemistry and pharmacology. Its unique properties and potential applications continue to attract attention from scientists and researchers worldwide.